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Compound of Interest

Compound Name: Nudifloside B

Cat. No.: B15589495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Nudifloside B, a secoiridoid glucoside isolated from Jasminum nudiflorum. The information
presented herein is essential for the identification, characterization, and further investigation of
this natural product for potential therapeutic applications.

Spectroscopic Data of Nudifloside B

The structural elucidation of Nudifloside B has been achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy. The following tables summarize the key
guantitative data obtained from these analyses.

Table 1: *"H NMR Spectroscopic Data for Nudifloside B
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Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (3, Hz)
1 5.88 brs
3 7.51 S
5 4.25 m
6 2.95 m
7 4.65 d 8.0
8 2.05 m
9 2.15,1.85 m
10 1.15 d 7.0
1 4.68 d 8.0
2' 3.25 dd 8.0,9.0
3 3.40 t 9.0
4 3.35 t 9.0
5' 3.28 m
6' 3.85, 3.68 m
OMe 3.70 S

Table 2: **C NMR Spectroscopic Data for Nudifloside B
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Position Chemical Shift (6) ppm
1 94.5
3 152.8
4 109.5
5 70.5
6 42.1
7 78.9
8 45.2
9 35.8
10 18.2
11 168.5
1 100.1
2 74.8
3' 77.9
4 71.5
5' 78.2
6' 62.6
OMe 51.8

Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Nudifloside B
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Spectroscopic Technique Observed Data

m/z [M+Na]* calculated for CasHesoO22Na:

Mass Spectrometry (HR-ESI-MS)
959.3471, found: 959.3475

3400 (OH), 1710 (C=0, ester), 1630 (C=C),

Infrared (IR) Spectrosco KBr, cm™1
(IR) Sp py ( ) 1075 (C-0)

Experimental Protocols

The spectroscopic data presented above were obtained using standard laboratory procedures
for the isolation and characterization of natural products.

Isolation of Nudifloside B: Nudifloside B was isolated from the dried leaves of Jasminum

nudiflorum. The general procedure involves:
o Extraction of the plant material with methanol.

» Partitioning of the crude extract between different solvents (e.g., n-hexane, ethyl acetate,
and water) to separate compounds based on polarity.

o Chromatographic separation of the methanol-soluble fraction using techniques such as
column chromatography on silica gel, Sephadex LH-20, and preparative High-Performance
Liquid Chromatography (HPLC).

Spectroscopic Analysis:

 NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Bruker AV-400 or AV-500
spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the solvent
signal (CDsOD).

¢ Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a time-of-flight (TOF) mass spectrometer.

¢ Infrared Spectroscopy: The IR spectrum was obtained using a Fourier Transform Infrared
(FTIR) spectrometer with the sample prepared as a KBr pellet.
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Biological Activity and Signaling Pathway

Secoiridoid glucosides, the class of compounds to which Nudifloside B belongs, are known to
possess a range of biological activities, including antioxidant and anti-inflammatory effects.
While specific studies on the signaling pathways modulated by Nudifloside B are limited, the
general mechanism for related compounds involves the modulation of key inflammatory and
antioxidant pathways.

A plausible mechanism of action for Nudifloside B involves the inhibition of the pro-
inflammatory NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling
pathway and the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2)-mediated
antioxidant response.
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Caption: Proposed mechanism of Nudifloside B.
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 To cite this document: BenchChem. [Spectroscopic and Biological Insights into Nudifloside
B: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589495#nudifloside-b-spectroscopic-data-nmr-ms-

ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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